1-(aminomethyl)-N,N-dimethylcycloheptan-1-amine

• IUPAC Name: 1-(aminomethyl)-N,N-dimethylcycloheptan-1-amine
• InChI: InChI=1S/C10H22N2/c1-12(2)10(9-11)7-5-3-4-6-8-10/h3-9,11H2,1-2H3
• InChI Key: UTXQTTHRHVLYSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCCCCC1)CN
• Molecular Formula: C10H22N2
• DSSTOX Substance ID: DTXSID90429367
• Molecular Weight: 170.30 g/mol
• CAS RN: 495078-29-0

Description

1-(Aminomethyl)-N,N-dimethylcycloheptan-1-amine (AMDC) is an organic compound with a unique structure that has recently become the focus of scientific research. This compound is of interest due to its potential use as a therapeutic agent in the treatment of various diseases, as well as its potential for use in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine : This compound is a key intermediate in the preparation of premafloxacin, an antibiotic developed for use against veterinary pathogens. The process includes stereoselective alkylation and asymmetric Michael addition steps (Fleck et al., 2003).

• Protecting Group for Amino Acid Derivatives : 1,2-Dimethoxy-4,5-dimethylene is used as a protecting group for acyclic amino acid derivatives. This group can be introduced and removed via N, N-dialkylation and amine de-alkylation processes (Tayama et al., 2012).

• Analysis of 1H Chemical Shifts in Amines : Studies involving 1H NMR spectra of amines, including their N,N-dimethyl derivatives, provide insights into the electric field and steric effects of amino groups in molecules (Basso et al., 2007).

Catalysis and Reactions

• Metalation and Carbon−Carbon Coupling Reactions : Research on the metalation of certain amines with dimethylzinc and subsequent zinc-mediated reactions. This includes the study of various zinc complexes and their applications in synthesis (Westerhausen et al., 2001).

• Amination of Biomass-Based Alcohols : Amines, including N,N-dimethylamines, are key intermediates in the manufacture of various products. Direct alcohol amination is an attractive process for the production of such amines (Pera‐Titus & Shi, 2014).

• Direct N-Monomethylation of Aromatic Primary Amines : This research demonstrates a method for the direct N-monomethylation of aromatic primary amines using methanol, highlighting a sustainable approach to amine synthesis (Li et al., 2012).

Bioconjugation and Synthesis of Derivatives

• Mechanism of Amide Formation by Carbodiimide : Understanding the mechanism of amide formation in aqueous media between carboxylic acid and amine, which is critical in bioconjugation chemistry (Nakajima & Ikada, 1995).

• Facile Synthesis of Aromatic Primary Amines : Research on the aminomethylation of electron-rich aromatics catalyzed by metal triflate-TMSCl systems, which aids in the synthesis of primary amine derivatives (Sakai et al., 2003).

Other Relevant Research

• Solid-Phase Synthesis of Oligosaccharides : Utilization of specific linkers for the solid-phase synthesis of oligosaccharides, which is a significant step in carbohydrate chemistry (Drinnan et al., 2001).

• Innovative Strategies for Amine Synthesis : Exploration of various methods for environmentally benign syntheses of substituted amines, focusing on C-N bond formation and activation (Krüger et al., 2009).

• Experimental and Theoretical Studies of Amine Derivatives : Investigation of the properties of certain amine derivatives, combining experimental spectroscopy with theoretical DFT/TD-DFT studies (Fatima et al., 2021).

Mechanism of Action

Target of Action

It’s structurally similar to gabapentin , which primarily targets the α2δ subunit of voltage-gated calcium channels . This interaction inhibits the release of excitatory neurotransmitters, reducing neuronal excitability .

Mode of Action

Gabapentin, a structurally similar compound, acts by decreasing the activity of a subset of calcium channels . This action reduces the influx of calcium ions, thereby inhibiting the release of excitatory neurotransmitters and reducing neuronal excitability .

Biochemical Pathways

Gabapentin, a structurally similar compound, is known to affect the calcium ion influx pathway . By inhibiting certain calcium channels, it reduces the release of excitatory neurotransmitters, thereby affecting the neuronal signaling pathway .

Pharmacokinetics

Gabapentin, a structurally similar compound, has a bioavailability of 27-60%, inversely proportional to dose . It is excreted by the kidneys .

Result of Action

Gabapentin, a structurally similar compound, is known to reduce neuronal excitability by inhibiting the release of excitatory neurotransmitters . This action can lead to the alleviation of symptoms in conditions such as epilepsy and neuropathic pain .

Action Environment

Factors such as ph, temperature, and presence of other substances can potentially affect the absorption, distribution, metabolism, and excretion of similar compounds .